Cas no 1261964-98-0 (2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol)

• Product Name: 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol
• CAS No: 1261964-98-0
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18314493
• CID: 2621738
• PubChem ID: 53220167
• Update Time: 2025-06-08

2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261964-98-0
• DTXSID30684938
• Methyl 4'-cyano-4-fluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 2-CYANO-5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL
• 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
• RFC05215
• MFCD18314493
• 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

• MDL： MFCD18314493
• Inchi： 1S/C15H10FNO3/c1-20-15(19)12-6-9(4-5-13(12)16)10-2-3-11(8-17)14(18)7-10/h2-7,18H,1H3
• InChI Key： QEJBXMOVDIGFQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 271.06447134Da
• Monoisotopic Mass: 271.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

Research Brief on 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS: 1261964-98-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS: 1261964-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol as a key intermediate in the synthesis of novel kinase inhibitors. Its structural motif, featuring a cyano group and a fluorinated aromatic ring, makes it a versatile scaffold for designing compounds targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of specific kinases, paving the way for further optimization.

In addition to its kinase inhibition potential, this compound has been investigated for its role in modulating oxidative stress pathways. Research conducted by Smith et al. (2022) revealed that derivatives of 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol exhibit potent antioxidant properties, making them candidates for treating neurodegenerative disorders such as Alzheimer's disease. The study employed in vitro assays and molecular docking simulations to elucidate the compound's interaction with key enzymes involved in oxidative stress.

Another area of interest is the compound's application in radiopharmaceuticals. A 2023 preprint on bioRxiv described the use of 1261964-98-0 as a precursor for radiolabeled probes in positron emission tomography (PET) imaging. The study reported high binding affinity and selectivity for tumor-specific biomarkers, suggesting its potential in diagnostic imaging and targeted therapy.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol derivatives. Recent work by Johnson et al. (2023) addressed these limitations by introducing structural modifications to enhance bioavailability and reduce off-target effects. Their findings, published in ACS Pharmacology & Translational Science, underscore the importance of balancing potency and drug-like properties in further development.

In conclusion, 2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS: 1261964-98-0) represents a promising scaffold for drug discovery, with applications spanning kinase inhibition, oxidative stress modulation, and diagnostic imaging. Future research should focus on translational studies to validate its therapeutic potential in preclinical models and clinical settings.